Cas no 389615-05-8 (1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester
• CAS No: 389615-05-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 299000
• PubChem ID: 9920644
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-amino-3-methoxy-1-methyl-, ethyl ester
• 1H-Pyrrole-2-carboxylicacid,4-amino-3-methoxy-1-methyl-,ethylester(9CI)
• 389615-05-8
• ethyl 4-amino-3-methoxy-1-methyl-1H-pyrrole-2-carboxylate
• SCHEMBL6831520

• Inchi： 1S/C9H14N2O3/c1-4-14-9(12)7-8(13-3)6(10)5-11(7)2/h5H,4,10H2,1-3H3
• InChI Key： CFBBYMAWJFSGLL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(C)C=1C(=O)OCC)N

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų